Cas no 5584-89-4 (N-(2-methoxyphenyl)-3-(trifluoromethyl)benzamide)

N-(2-methoxyphenyl)-3-(trifluoromethyl)benzamide structure
5584-89-4 structure
Product Name:N-(2-methoxyphenyl)-3-(trifluoromethyl)benzamide
CAS No:5584-89-4
MF:C15H12F3NO2
MW:295.256494522095
CID:1595640
PubChem ID:772216
Update Time:2025-04-21

N-(2-methoxyphenyl)-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-(2-methoxyphenyl)-3-(trifluoromethyl)-
    • N-(2-Methoxyphenyl)-3-(trifluoromethyl)benzamide
    • Z27797422
    • IBTFTUFMQVSRSR-UHFFFAOYSA-N
    • AKOS001320079
    • DTXSID50354409
    • 5584-89-4
    • STK396749
    • N-(2-methoxyphenyl)-3-(trifluoromethyl)benzamide
    • Inchi: 1S/C15H12F3NO2/c1-21-13-8-3-2-7-12(13)19-14(20)10-5-4-6-11(9-10)15(16,17)18/h2-9H,1H3,(H,19,20)
    • InChI Key: IBTFTUFMQVSRSR-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C(NC2C=CC=CC=2OC)=O)C=1)(F)F

Computed Properties

  • Exact Mass: 295.08206
  • Monoisotopic Mass: 295.082013
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3
  • XLogP3: 3.6

Experimental Properties

  • Density: 1.307
  • Boiling Point: 307.2°C at 760 mmHg
  • Flash Point: 139.6°C
  • Refractive Index: 1.555
  • PSA: 38.33
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